Cas no 6032-79-7 ((2E)-3-(4-hydroxyphenyl)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one)

(2E)-3-(4-hydroxyphenyl)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one Properties

Names and Identifiers

• (2E)-3-(4-hydroxyphenyl)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one
• (2E)-3-(4-hydroxyphenyl)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-1H-quinazolin-4-one
• 3-(4-hydroxyphenyl)-2-[(Z)-2-(4-hydroxyphenyl)ethenyl]quinazolin-4(3H)-one
• STK830819
• BIM-0041558.P001
• 6032-79-7
• 3-(4-HYDROXYPHENYL)-2-[(Z)-2-(4-HYDROXYPHENYL)ETHENYL]QUINAZOLIN-4-ONE
• 3-(4-hydroxyphenyl)-2-[2-(4-hydroxyphenyl)vinyl]-4(3H)-quinazolinone
• AKOS005608886
• +Expand

• InChIKey： HUPBVONQZREDOH-AUWJEWJLSA-N
• Inchi： InChI=1S/C22H16N2O3/c25-17-10-5-15(6-11-17)7-14-21-23-20-4-2-1-3-19(20)22(27)24(21)16-8-12-18(26)13-9-16/h1-14,25-26H/b14-7-
• SMILES： C1=CC=C2C(=C1)C(=O)N(C(=N2)C=CC3=CC=C(C=C3)O)C4=CC=C(C=C4)O

Computed Properties

• Exact Mass: 356.11618
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 356.116
• Heavy Atom Count: 27
• Complexity: 708
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• PSA: 69.64
• Refractive Index: 1.799
• Boiling Point: 600.6°C at 760 mmHg
• Flash Point: 317°C
• Density: 1.455